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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylpiperidine

Cat. No.: B032323

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties and
applications of 2,2,6,6-tetramethylpiperidine (TMP), a versatile and sterically hindered amine
crucial in organic synthesis.

Core Molecular Data

2,2,6,6-Tetramethylpiperidine, also known as TMP or HTMP, is a cyclic secondary amine
characterized by the presence of four methyl groups flanking the amine nitrogen. This steric
hindrance is key to its chemical reactivity, particularly its role as a non-nucleophilic base.

Identifier Value Source
Chemical Formula CoHioN [L112][31[41[5]
Molecular Weight 141.25 g/mol [1][4]

Molar Mass 141.254 g/mol [5]

CAS Number 768-66-1 [3]

Physicochemical Properties

The physical and chemical properties of 2,2,6,6-tetramethylpiperidine are summarized below.
It is a colorless liquid at room temperature with a characteristic amine-like odor.[4][5]
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Property Value Source
Appearance Colorless or light yellow liquid [2]
Density 0.837 g/mL at 25 °C [2][41[6]
Boiling Point 152-153 °C [2][41[6]
Melting Point -59 °C [41[51[7]
pKa of Conjugate Acid ~11.07 [4][5]
Refractive Index n20/D 1.445 [2][6]

Slightly soluble in water;
N soluble in organic solvents like
Solubility ) [7]
ethanol, diethyl ether, and

chloroform.

Applications in Organic Synthesis

Due to its sterically hindered nitrogen atom, 2,2,6,6-tetramethylpiperidine is a highly effective
non-nucleophilic base.[4][7] This property allows it to deprotonate acidic compounds without
the risk of unwanted nucleophilic side reactions. Its primary applications include:

» Preparation of Strong, Non-Nucleophilic Bases: It serves as a precursor to lithium
tetramethylpiperidide (LTMP), a powerful base used for the metalation of sensitive
substrates.[4][5][7]

o Selective Deprotonation Reactions: TMP is utilized for the selective removal of protons from
acidic carbon atoms, facilitating the formation of carbanions for further synthetic
transformations.[7]

e Precursor to TEMPO: It is a starting material for the synthesis of the stable radical (2,2,6,6-
Tetramethylpiperidin-1-yl)oxyl, commonly known as TEMPO, which is a widely used catalyst
for selective oxidation reactions.[4][6]

e Hindered Amine Light Stabilizers (HALS): TMP is a foundational building block for HALS,
which are additives used to protect polymers from degradation by scavenging free radicals
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generated by UV light exposure.[4][7]

Reaction Workflow: Formati

on and Use of LTMP

The following diagram illustrates the typical workflow for the generation of Lithium

tetramethylpiperidide (LTMP) from 2,2,6,6-tetrame

thylpiperidine and its subsequent

application as a strong base in a deprotonation reaction.
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Caption: Workflow for LTMP formation and its use in deprotonation.
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General Experimental Protocol: Deprotonation of a
Ketone

This section outlines a conceptual methodology for the deprotonation of a generic ketone to
form a lithium enolate using lithium tetramethylpiperidide (LTMP), which would be prepared in
situ from 2,2,6,6-tetramethylpiperidine.

Objective: To generate a kinetically controlled lithium enolate from an unsymmetrical ketone for
subsequent reaction with an electrophile.

Materials:

e 2,2,6,6-Tetramethylpiperidine (TMP)

e n-Butyllithium (n-BuLi) in hexanes

e Anhydrous tetrahydrofuran (THF)

o Unsymmetrical ketone (e.g., 2-methylcyclohexanone)

» Electrophile (e.g., methyl iodide)

e Quenching solution (e.g., saturated aqueous ammonium chloride)
e Anhydrous magnesium sulfate or sodium sulfate

¢ Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate,
hexanes)

Methodology:
e Apparatus Setup:

o A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
thermometer, a nitrogen inlet, and a rubber septum is assembled.

o The system is maintained under an inert atmosphere (dry nitrogen or argon) throughout
the reaction.
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Preparation of LTMP:

o

Anhydrous THF is added to the reaction flask via syringe.

[¢]

The flask is cooled to -78 °C using a dry ice/acetone bath.

[¢]

2,2,6,6-Tetramethylpiperidine (1.1 equivalents) is added dropwise via syringe.

[e]

n-Butyllithium (1.0 equivalent) is added slowly to the stirred solution. The mixture is
allowed to stir for 30 minutes at -78 °C to ensure the complete formation of LTMP.

Enolate Formation:

o A solution of the unsymmetrical ketone (1.0 equivalent) in anhydrous THF is prepared.

o This ketone solution is added dropwise to the cold LTMP solution over a period of 15-20
minutes.

o The reaction is stirred at -78 °C for 1-2 hours to allow for the complete formation of the
kinetic lithium enolate.

Reaction with Electrophile:

o The chosen electrophile (e.g., methyl iodide, 1.2 equivalents) is added to the enolate
solution at -78 °C.

o The reaction mixture is stirred for an additional 1-2 hours, allowing it to slowly warm to
room temperature.

Workup and Isolation:

o The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

o The aqueous layer is extracted three times with an organic solvent such as diethyl ether.

o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure.
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o Purification:

o The crude product is purified by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure,
alkylated product.

Logical Relationship: Role of Steric Hindrance

The effectiveness of 2,2,6,6-tetramethylpiperidine as a non-nucleophilic base is a direct
consequence of its molecular structure. The diagram below illustrates this logical relationship.
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Caption: The effect of steric hindrance on TMP's chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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